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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of
Carfentrazone-ethyl, a phenyl triazolinone herbicide. While specific toxicological studies on its
deuterated analog, Carfentrazone-ethyl-d5, are not readily available in public literature, the
data presented herein for the parent compound serves as the primary reference for risk
assessment. This document summarizes key toxicological endpoints, outlines common
experimental methodologies, and visualizes the herbicide's mechanism of action.

Executive Summary

Carfentrazone-ethyl exhibits very low acute toxicity via oral, dermal, and inhalation routes.[1] It
is not a skin irritant or sensitizer but can be a slight eye irritant.[1] Repeated-dose studies
indicate the primary target organs are the liver, kidneys, and the hematopoietic system.[1]
Carfentrazone-ethyl is not considered to be mutagenic, carcinogenic, neurotoxic, or a
reproductive or developmental toxicant.[2][3][4] Its mode of action is the inhibition of the
enzyme protoporphyrinogen oxidase (PPO), leading to membrane disruption in susceptible
plants.[1][2][5]
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Quantitative Toxicological Data

The following tables summarize key quantitative data from various toxicological studies on

Carfentrazone-ethyl.

Table 1: Acute Toxicity Data

Endpoint Species Route Value Classification
LD50 Rat (male) Oral >5000 mg/kg bw  Very Low Toxicity
LD50 Rat (female) Oral =5143 mg/kg bw  Very Low Toxicity
LD50 Rat Dermal >4000 mg/kg bw Low Toxicity
LC50 Rat Inhalation >5.09 mg/L Very Low Toxicity
LD50 Mouse Oral >5000 mg/kg bw  Very Low Toxicity
LD50 Mouse Dermal >2000 mg/kg bw  Low Toxicity

Skin Irritation Rabbit Dermal Not an irritant -

Eye Irritation Rabbit Ocular Slight irritant -

Skin

Sensitization Guinea Pig Dermal Not a sensitizer -

Data sourced from APVMA Evaluation of the new active CARFENTRAZONE-ETHYL in the

product AFFINITY 400 DF HERBICIDE.[1]

Table 2: Chronic Toxicity and Acceptable Intake Values

Value Unit

Source

Acceptable Daily Intake (ADI) 0.03

mg/kg bw/day

Acute Reference Dose (ARfD) Not Established

Acceptable Operator Exposure
Level (AOEL)

0.4

mg/kg bw/day
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Data sourced from the EU Pesticides Database.[6]

Mechanism of Action: Protoporphyrinogen Oxidase
(PPO) Inhibition

Carfentrazone-ethyl's herbicidal activity stems from its inhibition of the enzyme
protoporphyrinogen oxidase (PPO).[1][2][5] This enzyme is crucial in the chlorophyll and heme
biosynthetic pathways. Inhibition of PPO leads to the accumulation of protoporphyrinogen IX,
which then leaks from the plastid and is rapidly oxidized to protoporphyrin IX in the cytoplasm.
In the presence of light and oxygen, protoporphyrin IX generates reactive oxygen species
(ROS), which cause rapid lipid peroxidation and membrane disruption, ultimately leading to cell
death.[5]
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Mechanism of Action of Carfentrazone-ethyl.
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Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of Carfentrazone-ethyl follow
standardized guidelines, such as those from the Organisation for Economic Co-operation and
Development (OECD). Below are generalized workflows for key toxicological studies.

Acute Oral Toxicity (LD50) Study Workflow

This type of study aims to determine the median lethal dose of a substance when administered

orally.
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Study Initiation

Animal Acclimatization
(e.g., Rats, 5 days)

v

Randomization into
Dose Groups

Y

Single Oral Gavage
Administration

v

Clinical Observation
(e.g., 14 days for mortality,
morbidity, clinical signs)

v

Gross Necropsy of
All Animals

v

Data Analysis
(e.g., Probit Analysis
to determine LD50)

Study Conclusion

Click to download full resolution via product page

Generalized workflow for an acute oral toxicity study.

Repeated Dose 28-Day Dermal Toxicity Study Workflow

This study assesses the potential adverse effects of repeated dermal exposure to a substance
over a 28-day period.
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Animal Preparation
(e.g., Rabbits, fur clipping)

v

Group Allocation
(Control, Low, Mid, High Dose)

Y

Daily Dermal Application
(6 hours/day for 28 days)

v

Daily Clinical & Dermal Weekly Body Weight
Observations & Food Consumption

Clinical Pathology
(Hematology, Clinical Chemistry,
Urinalysis at termination)

Y

Gross Necropsy &
Histopathology of Tissues

v

Data Evaluation &
NOAEL Determination

Final Report
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Generalized workflow for a 28-day dermal toxicity study.

Metabolism

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15559564/docs?utm_src=pdf-body-img#toxicological-profile-of-carfentrazone-ethyl-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559564?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Following administration in rats, Carfentrazone-ethyl is rapidly absorbed and excreted, primarily
in the urine within 24 hours.[7] The major metabolite identified in both urine and feces is F8426-
chloropropionic acid.[7] In the environment, Carfentrazone-ethyl degrades through hydrolysis
and photolysis into several metabolites, including carfentrazone-chloropropionic acid, which
can be further broken down into cinnamic, propionic, and benzoic acid forms.[2]

Ecotoxicology

Carfentrazone-ethyl is categorized as moderately toxic to freshwater fish and ranges from
moderately toxic to practically non-toxic to freshwater invertebrates.[2] It is considered
practically non-toxic to birds on both a short- and medium-term exposure basis.[2] A study on
the enantiomers of Carfentrazone-ethyl revealed that the S-(-)-isomer is significantly more
potent in its herbicidal activity and exhibits greater acute toxicity to the green algae
Selenastrum bibraianum compared to the R-(+)-isomer.[8][9]

Conclusion

The toxicological database for Carfentrazone-ethyl is extensive and indicates a low level of
concern for human health when used according to label directions.[1][4] The primary
toxicological effects observed in animal studies occur at doses significantly higher than those
expected from normal human exposure.[4] The well-defined mechanism of action, rapid
metabolism, and low mammalian toxicity profile are key characteristics of this herbicide. For
risk assessment purposes concerning Carfentrazone-ethyl-d5, the data for the non-deuterated
parent compound is currently the most relevant and comprehensive resource.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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